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Compound of Interest

Compound Name: 3-Chloro-2-fluoroisonicotinonitrile

Cat. No.: B13978824

Get Quote

Executive Summary & Chemical Profile
3-Chloro-2-fluoroisonicotinonitrile is a specialized halogenated pyridine intermediate used

frequently in the synthesis of kinase inhibitors and other pharmaceutical agents. Its structural

combination of a nitrile group (-CN) and mixed halogens (Cl, F) on a pyridine ring necessitates

a dual-threat safety protocol: you must manage both the acute toxicity associated with

cyanopyridines and the environmental persistence/corrosivity of halogenated organics.

Operational Directive: This compound must be kept out of general organic waste streams. It

requires segregation into Halogenated Waste streams destined for high-temperature

incineration with acid gas scrubbing.

Chemical Identity & GHS Classification
Note: Always verify the CAS number on your specific vendor container, as positional isomers

exist.
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Parameter Detail

Chemical Name 3-Chloro-2-fluoroisonicotinonitrile

CAS Number 1260813-47-5 (Common reference)

Molecular Formula C₆H₂ClFN₂

Physical State Solid (Off-white to yellow powder)

Primary Hazards Acute Toxicity (Oral/Dermal), Skin/Eye Irritant

Hazard Logic (The "Why")
Hazard Class Mechanism of Action Operational Implication

Acute Toxicity (Nitrile)

Metabolic activation (via

CYP450) can release cyanide

ions, inhibiting cytochrome c

oxidase.

Zero-skin-contact policy.

Ingestion or dermal absorption

can be fatal.

Halogen Content (F, Cl)

Thermal decomposition

releases Hydrogen Fluoride

(HF) and Hydrogen Chloride

(HCl).

Incineration Only. Waste

facilities must have scrubbers.

Do not autoclave.

Reactivity

Susceptible to Nucleophilic

Aromatic Substitution (

).

Incompatible with strong

oxidizers and strong bases

(which may trigger rapid

hydrolysis).

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged handling of halogenated aromatic nitriles

due to potential permeation.

Primary Barrier (Gloves): Double-gloving is mandatory.

Inner Layer: 4-mil Nitrile (Disposable).
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Outer Layer:Silver Shield / 4H (Laminate) or thick Nitrile (minimum 8-mil) if handling

solutions.

Respiratory Protection:

Solid Handling: Use a certified Chemical Fume Hood (CFH). If weighing outside a hood

(discouraged), use an N95 or P100 particulate respirator.

Spill Cleanup: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges +

P100 pre-filter.

Body Protection: Tyvek lab coat or chemical-resistant apron over standard cotton lab coat.

Waste Segregation & Packaging Protocol
This section defines the "Self-Validating System" for disposal. If the waste is not packaged

correctly, the disposal facility will reject it, creating a backlog in your lab.

The "Halogenated Blue" Rule
All waste containing this compound—whether solid, mother liquor, or contaminated rags—must

be tagged as HALOGENATED.

Step-by-Step Packaging:

Select Container:

Liquids: HDPE carboy or Amber Glass bottle. Never use metal cans (corrosion risk from

hydrolysis).

Solids: Wide-mouth HDPE jar.

Segregation:

DO: Mix with Dichloromethane (DCM), Chloroform, or other halogenated solvents.

DO NOT: Mix with Oxidizers (Peroxides, Nitric Acid) or Cyanide salts (NaCN). Mixing

organic nitriles with inorganic cyanide waste streams is a common error; keep them

separate.
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Labeling:

Use the official hazardous waste tag.

Critical: Write out the full chemical name. Do not use abbreviations or structures.

Check the box for "Halogenated Organic."

List constituents: "3-Chloro-2-fluoroisonicotinonitrile (5%), Dichloromethane (95%)."

Emergency Spill Response Protocol
Trigger: Spillage of >500mg solid or >10mL solution outside a fume hood.

Evacuate & Isolate: Clear the immediate area (15 ft radius). Post "DO NOT ENTER"

signage.

PPE Up: Don Silver Shield gloves, goggles, and respiratory protection (if dust is visible).

Containment (Dry Spill):

Gently cover the powder with wet paper towels (dampened with water) to prevent dust

aerosolization.

Scoop the wet material into a wide-mouth waste jar.

Containment (Liquid Spill):

Use Vermiculite or a dedicated "Organic Solvent" spill pillow.

Warning: Do not use standard paper towels alone, as they increase the surface area for

evaporation.

Decontamination:

Wash the surface with a 10% aqueous soap solution.

Note: Avoid using bleach (Sodium Hypochlorite) immediately on the bulk chemical, as

reactions with the nitrile group can be unpredictable in an uncontrolled setting.
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Disposal: All cleanup materials (scoops, gloves, absorbents) go into the Solid Halogenated

Waste drum.

Final Disposal Workflow (Decision Tree)
The following diagram illustrates the logical flow for disposing of 3-Chloro-2-
fluoroisonicotinonitrile, ensuring compliance with RCRA and local safety regulations.

Waste Generation
(3-Chloro-2-fluoroisonicotinonitrile)

Determine Physical State

Solid Waste
(Powder, Contaminated Gloves)

Dry Material

Liquid Waste
(Mother Liquors, Solvents)

Solution

Container: Wide-Mouth HDPE Jar
Liner: 6-mil Poly Bag

Container: HDPE Carboy or Amber Glass
Secondary Containment Required

LABELING CRITERIA:
1. Full Chemical Name
2. Check 'Halogenated'

3. Check 'Toxic'

Satellite Accumulation Area
(Keep Closed, Away from Oxidizers)

FINAL DISPOSAL:
High-Temp Incineration
(w/ HF/HCl Scrubbers)

EHS Pickup
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of halogenated cyanopyridine

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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